6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate

Specification

• CAS No.: 877635-81-9
• Molecular Formula: C19H15BrN2O4S
• Molecular Weight: 447.3
• IUPAC Name: [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-bromobenzoate
• Standard InChI: InChI=1S/C19H15BrN2O4S/c1-11-7-12(2)22-19(21-11)27-10-13-8-16(23)17(9-25-13)26-18(24)14-5-3-4-6-15(14)20/h3-9H,10H2,1-2H3
• Standard InChI Key: QIBMWUNAAQYARD-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC=CC=C3Br)C

Introduction

The compound 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate is a complex organic molecule that combines elements of pyrimidine, pyran, and benzoate moieties. This compound is not explicitly listed in the provided search results, so we will construct a detailed overview based on its components and related compounds.

Molecular Formula and Weight

The molecular formula would be derived from its components:

• Pyrimidine Part: C$_8$H$_{10}$N$_2$S

• Pyran Part: C$_6$H$_6$O$_2$

• Benzoate Part: C$_7$H$_5$BrO$_2$

Combining these gives a total molecular formula of approximately C$_{21}$H$_{21}$BrN$_2$O$_4$S, with a molecular weight of around 470 g/mol.

Related Compounds

Related compounds, such as those with pyrimidine and pyran moieties, have been studied for their potential in biomedical applications. For example, 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate (PubChem CID 16194671) shows a similar structure but lacks the bromobenzoate group.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-(N,N-dimethylsulfamoyl)benzoate	C$_{19}$H$_{17}$N$_3$O$_6$S$_2$	447.5 g/mol	Potential biomedical applications
6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-bromobenzoate	C$_{21}$H$_{21}$BrN$_2$O$_4$S	Approximately 470 g/mol	Not reported

This table highlights the structural and molecular differences between a related compound and the compound of interest, emphasizing the need for further research on the latter.